Cas no 30363-01-0 (1,3,5-Triazine,2,4-bis(3-nitrophenyl)-6-phenyl-)

1,3,5-Triazine,2,4-bis(3-nitrophenyl)-6-phenyl- structure
30363-01-0 structure
Product Name:1,3,5-Triazine,2,4-bis(3-nitrophenyl)-6-phenyl-
CAS No:30363-01-0
MF:C21H13N5O4
MW:399.359023809433
CID:311751
PubChem ID:35222
Update Time:2025-04-19

1,3,5-Triazine,2,4-bis(3-nitrophenyl)-6-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine,2,4-bis(3-nitrophenyl)-6-phenyl-
    • 2,4-BIS(M-NITROPHENYL)-6-PHENYL-S-TRIAZINE
    • 2,4-bis(3-nitrophenyl)-6-phenyl-1,3,5-triazine
    • DTXSID40275255
    • 30363-01-0
    • Inchi: 1S/C21H13N5O4/c27-25(28)17-10-4-8-15(12-17)20-22-19(14-6-2-1-3-7-14)23-21(24-20)16-9-5-11-18(13-16)26(29)30/h1-13H
    • InChI Key: WDIRHVPKEINPNH-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC=CC(=C1)C1N=C(C2C=CC=CC=2)N=C(C2C=CC=C(C=2)[N+](=O)[O-])N=1)=O

Computed Properties

  • Exact Mass: 399.09689
  • Monoisotopic Mass: 399.096754
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 3
  • Complexity: 561
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 130
  • XLogP3: 4.6

Experimental Properties

  • Density: 1.383
  • Boiling Point: 663.1°Cat760mmHg
  • Flash Point: 354.8°C
  • Refractive Index: 1.666
  • PSA: 124.95
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